Cas no 32971-88-3 (MBTC)

• Product Name: MBTC
• CAS No: 32971-88-3
• MF: C₁₀H₈O₆
• MW: 224.166923522949
• CID: 2946739
• PubChem ID: 21885344
• Update Time: 2024-11-06

MBTC Chemical and Physical Properties

Names and Identifiers

• 2-methylbenzene-1,3,5-tricarboxylic acid
• Methyltrimesinsaure
• methyl-benzene-1,3,5-tricarboxylic acid
• YSZC033
• 2-Methyl-1,3,5-benzenetricarboxylic acid
• MBTC
• CS-0169855
• SCHEMBL3097749
• 2-methylbenzene-1,3,5-tricarboxylicacid
• 32971-88-3
• G65487

• Inchi： 1S/C10H8O6/c1-4-6(9(13)14)2-5(8(11)12)3-7(4)10(15)16/h2-3H,1H3,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： AYXZCFRWTIRMLY-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(C(=O)O)C=1C)=O

Computed Properties

• Exact Mass: 224.03208797g/mol
• Monoisotopic Mass: 224.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids